Cas no 67533-07-7 ()

• CAS No: 67533-07-7
• MF: C₃H₂O₆P
• MW: 165.018142223358
• CID: 6645680
• PubChem ID: 3674425
• Update Time: 2024-03-01

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C3H5O6P/c1-2(3(4)5)9-10(6,7)8/h1H2,(H,4,5)(H2,6,7,8)/p-3
• InChI Key： DTBNBXWJWCWCIK-UHFFFAOYSA-K
• SMILES： P(=O)([O-])([O-])OC(=C)C(=O)[O-]

Computed Properties

• Exact Mass: 164.95889978g/mol
• Monoisotopic Mass: 164.95889978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 122.36000
• LogP: -0.76430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters